Cas no 417722-93-1 (4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarboxamide)

4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarboxamide is a quinoline-based compound with a unique structural framework, combining a chlorophenoxy moiety with a methoxy-substituted quinolinecarboxamide group. This structure imparts potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both amino and chloro substituents enhances reactivity, enabling selective modifications for targeted applications. Its methoxy group contributes to improved solubility and stability under various conditions. The compound’s well-defined chemical properties make it suitable for use in drug discovery, where precise molecular interactions are critical. Careful handling is advised due to its reactive functional groups.
4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarboxamide structure
417722-93-1 structure
Product Name:4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarboxamide
CAS No:417722-93-1
MF:C17H14ClN3O3
MW:343.764362812042
MDL:MFCD29072801
CID:2950390
PubChem ID:22936472
Update Time:2025-06-09

4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Amino-3-chlorophenoxy)- 7-methoxy-6-quinolinecarboxamide
    • 4-(4-amino-3-chlorophenoxy)-7-methoxyquinoline-6-carboxamide
    • ZTF97MBJ36
    • 4-(3-Chloro-4-ureidophenoxy)-7-methoxyquinoline-6-carboxylic acid
    • 4-(4-amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarboxamide
    • AMY38934
    • BCP18610
    • s11416
    • SY263669
    • 6-Quinolinecarboxamide, 4-(4-amino-3-chlorophenoxy)-7-methoxy-
    • SCHEMBL1889410
    • ME-104
    • CS-0160986
    • DB-117494
    • AKOS030622856
    • UNII-ZTF97MBJ36
    • Lenvatinib metabolite ME-104
    • 417722-93-1
    • CS-13340
    • Lenvatinib Impurity LFS-H
    • MFCD29072801
    • 4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarboxamide
    • MDL: MFCD29072801
    • Inchi: 1S/C17H14ClN3O3/c1-23-16-8-14-10(7-11(16)17(20)22)15(4-5-21-14)24-9-2-3-13(19)12(18)6-9/h2-8H,19H2,1H3,(H2,20,22)
    • InChI Key: OFQLBCBNNWFEPV-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)OC1C=CN=C2C=C(C(C(N)=O)=CC2=1)OC)N

Computed Properties

  • Exact Mass: 343.0723690g/mol
  • Monoisotopic Mass: 343.0723690g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 101

Experimental Properties

  • Density: 1.407±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.7E-3 g/L) (25 ºC),

4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarboxamide Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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